This paper develops an optimal energy bidding mechanism for the regional integrated electricity–hydrogen system (RIEHS) considering complex electricity–hydrogen energy flow and further presents an electricity–hydrogen optimization management strategy based on Stackelberg game. The transaction mode of the RIEHS is first introduced, and the optimization models for the three market game participants are established. Then, the Stackelberg game-based bidding mechanism is formulated, where the electricity–hydrogen operator (EHO) is the leader and the regional electricity–hydrogen prosumer (REHP) and load aggregator (LA) are the followers. The EHO dominates the game through energy bidding, and REHP and LA respond to the bidding decision. The Stackelberg equilibrium of the formulation is obtained by applying the differential evolutionary algorithm combined with quadratic programming (DEA-QP). Finally, a demonstration case is studied to analyze the market behavior of the three market players and further validate the effectiveness of the proposed strategy. The proposed strategy is able to produce additional economic benefits to REHP and LA and improve the utilization of hydrogen.

The implementation of single-tank thermocline storage systems in concentrating solar power systems is a promising solution to improve their stability and continuity. However, flow uniformity within the tank is crucial for achieving optimal thermal efficiency. Distributors have been used to homogenize flow uniformity, and their geometrical parameters significantly impact the thermal performance. In this study, a transient three-dimensional model was developed to investigate the effect of annular distributor gaps on temperature and velocity distribution during the charging and discharging processes. The results showed that the use of annular distributors prevented maldistribution of the thermocline layer, resulting in improved flow uniformity. Furthermore, the discharging efficiency initially decreased and then increased as the gap increased from 30 mm to 80 mm. The minimum discharging efficiency of 72.8% was observed at a gap of 50 mm. Therefore, this study provides an effective method for optimizing the design of annular distributors and presents a creative approach for improving the flow uniformity in thermocline storage tanks.

Computational modelling for spent nuclear fuel (SNF) characterization is already widely used and continuously further developed for a plethora of safety related applications and licensing issues in SNF management. An essential step in the development of these methodologies is the validation: the demonstration that the SNF elemental and isotopic composition is sufficiently accurately predicted by the code calculations. This validation step requires experimentally measured nuclide concentrations in SNF, together with an estimation of related uncertainties. The SFCOMPO 2.0 database of OECD/NEA is a database of such publicly available assay data of SNF. A basic understanding of all analytical steps that finally result in assay data of SNF is important for modelers when assessing the “fit-for-validation” requirement of an experimental dataset. The aim of this article is to explain users of such datasets the complex analytical pathway towards assay data. Points of attention, challenges and pitfalls all along the analytical pathway will be discussed, from sampling, dissolution procedures, necessary dilutions and separations, available analytical techniques, some related uncertainties, up to reporting of the results.

Aiming at the problems of insufficient power system regulation capacity and lack of flexible resources caused by source-load uncertainty, the flexible resource planning of power systems is studied with the goal of improving flexibility. Uncertainty and flexibility are combined in this article, and a probability index of an insufficiently flexible supply-demand ratio is proposed based on the probability characteristics of flexibility. A bi-level programming model of power system flexibility resources considering the probability of an insufficiently flexible supply demand ratio is constructed. Optimal economics is used as the objective function of the planning layer, and the proposed minimum probability index of the flexible supply-demand ratio is used as the objective function of the operations layer. Economics and flexibility are studied, taking the power system in a certain area in Northeast China as the research object. A flexible resource planning scheme that meets different flexibility expectations is obtained, and the scheme is discussed in detail from the aspects of system flexibility, economic cost, and new energy consumption capacity. The effectiveness of quantitative indicators and planning methods are verified.

The construction of a power system including renewable energy has become the direction of development for the power industry as a result of the “carbon peaking and carbon neutrality” targets. Yet because the electricity market (EM), carbon market (CM), and green certificate market (GCM) have traditionally operated independently, with little interaction among them. To explore the interaction and correlation among the three markets, this paper analyzes the trading patterns and mutual influencing factors of the EM, CM and GCM and proposes the optimal decision-making model of “carbon-electricity-certificate” integration of multiple markets based on the decision-making behavior of power producers in each market. Finally, the golden jackal optimization algorithm (GJO) is used to solve the problem under the condition of network security. The simulation results show that the integration of multiple markets is more conducive to promoting the consumption of renewable energy source (RES), and also verify the feasibility and effectiveness of GJO in solving the optimal decision-making problem of power producers in EM.

This mini review article summarizes the recent progress in the modification of Ni-rich cathode materials for Li-ion batteries using rare earth elements. Although layered materials with high nickel content are the most promising cathodes due to their high capacity, the significant chemical, structural and thermal instability considerably hinders their practical application. Overcoming these limitations is possible through morphological or structural modifications based on doping and coating. Numerous reports regarding the use of various elements of the periodic table for this type of modification can be found in the literature. Surprisingly, rare earth elements are the least applied and described in the literature so far, even though they possess all the necessary features qualifying them as effective modifiers of layered cathode materials. This work summarizes the up-to-date publications regarding the application of rare earth elements as a highly prospective group of modifiers for layered Ni-rich cathode materials. These reports provide a better understanding of mechanisms of modification by rare earth elements and their beneficial effects on the electrochemical performance of the studied materials. New prospective strategies for layered cathode materials improvement have also been indicated.

The penetration rate of intermittent renewable energy in power system is gradually increasing, which brings challenges to the optimal dispatch of power system. To solve these problems, a multi-regional interconnected transmission network optimization method based on analytical target cascading is proposed. Firstly, the reactive power regulation characteristics of renewable energy is investigated, and the models of wind turbine and photovoltaic generation are established. Secondly, the power system is decomposed into multiple sub-systems using bus tearing method, and an optimal transmission switching (OTS) model with renewable energies is established. Then, the analytical target cascading (ATC) approach is employed to decompose the model into the main problem and several sub-problems for parallel computation to achieve coordinated optimization of the complex transmission network. Finally, the IEEE 14-bus system and the IEEE 118-bus system are used to verify the proposed model. The results show that the proposed method can deal with the coupling nonlinear problem well and promote the consumption of renewable energy.

As the last defense line to avoid cascading failures, intentional controlled islanding (ICI) is of great significance to maintain the stability of power systems. However, with the increasing penetration of renewable energy, the system inertia and primary frequency regulation capacity have significantly decreased, and the adaptability and effectiveness of ICI have also been significantly reduced. Aiming at the above problems, an ICI strategy considering island frequency stability with wind-power integration is proposed. Firstly, a basic model of ICI is constructed through the collaborative optimization of load shedding, generator tripping, and the optimal intentional islanding boundary. Secondly, a frequency response model of the islanded system considering the primary frequency regulation of wind power is established, and the corresponding linear iterative algorithm is proposed. Finally, the established frequency stability constraints are embedded into the ICI model, forming a mixed integer linear program (MILP) model. The results and the effectiveness of islanding frequency control using the proposed strategy is discussed in the IEEE39 system compared with the traditional ICI strategy.

Rural electrification, diesel generator replacement, and resilient electrification systems against natural disasters are among the main targets for Perusahaan Listrik Negara (PLN) in Indonesia to achieve a universally accessible, resilient, and environment-friendly electricity supply. Microgrids, therefore, become a popular and available way to achieve the aforementioned targets due to their flexibility and resiliency. This paper aims to provide a resilience-oriented planning strategy for community microgrids in Lombok Island, Indonesia. A mixed-integer linear program, implemented in the distributed energy resources customer adoption model (DER-CAM), is presented in this paper to find the optimal technology portfolio, placement, capacity, and optimal dispatch in a community microgrid. The multinode model is adopted for the planning, and hence, power flow constraints, N-1 contingency, and technology constraints are considered. The results show that the placement of photovoltaic (PV) arrays, battery energy storage systems (BESSs), and diesel generators (DGs) as backup sources in multi-node community microgrids lead to multiple benefits, including 100% rural electrification, over 25% cost savings, as well as over 22%, in particular CO2 emission reduction in multinode community microgrids.

Cabernet Sauvignon grape pomace contains carbohydrates and various amino acids that could be used as substrates for lactic acid (LA) production. In this study, a mutant strain of L. plantarum with deletion of the D-lactate synthesis gene was developed and used to produce optical pure L-LA from grape pomace. The highest optical purity of the L-LA produced by this mutant strain was 99.61%. The direct bioconversion of the raw substrate showed a low LA yield. Several pretreatment methods were applied to improve the LA yield, including ball milling, hydrothermal, dilute acid pretreatment, alkaline pretreatment, and combined wet alkaline mechanical pretreatment. Due to the efficient delignification, alkaline pretreatment achieved the highest lactic acid yield of 96.26% at 15% solid loading, with corresponding LA concentration and volumetric productivity of 18.45 g/L and 2.30 g/L·h, respectively.